![molecular formula C20H21F3N2O2 B4956831 N-(4-methoxyphenyl)-1-[2-(trifluoromethyl)benzoyl]-3-piperidinamine](/img/structure/B4956831.png)
N-(4-methoxyphenyl)-1-[2-(trifluoromethyl)benzoyl]-3-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methoxyphenyl)-1-[2-(trifluoromethyl)benzoyl]-3-piperidinamine, also known as TFB-TAP, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. TFB-TAP is a piperidine derivative that exhibits a unique chemical structure, which makes it a promising candidate for drug development. In
Mechanism of Action
The mechanism of action of N-(4-methoxyphenyl)-1-[2-(trifluoromethyl)benzoyl]-3-piperidinamine is not fully understood, but it is believed to inhibit the activity of enzymes by binding to their active sites. This compound has been shown to exhibit a high binding affinity towards acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of acetylcholine. By inhibiting these enzymes, this compound can increase the levels of acetylcholine in the brain, which can improve cognitive function. This compound has also been shown to inhibit the activity of monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine and serotonin. By inhibiting monoamine oxidase, this compound can increase the levels of these neurotransmitters, which can improve mood and alleviate symptoms of depression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function. This compound has also been shown to increase the levels of dopamine and serotonin, which can improve mood and alleviate symptoms of depression. Furthermore, this compound has been shown to exhibit neuroprotective effects, which can protect neurons from damage and death.
Advantages and Limitations for Lab Experiments
N-(4-methoxyphenyl)-1-[2-(trifluoromethyl)benzoyl]-3-piperidinamine has several advantages for lab experiments. It exhibits a high binding affinity towards enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase, which makes it a promising candidate for drug development. This compound also exhibits potent inhibitory activity against these enzymes, which can improve their therapeutic efficacy. However, this compound also has some limitations for lab experiments. It is a relatively new compound, and its full potential has not yet been explored. Furthermore, this compound has not been extensively studied for its toxicity and safety profiles, which are important factors for drug development.
Future Directions
N-(4-methoxyphenyl)-1-[2-(trifluoromethyl)benzoyl]-3-piperidinamine has several potential future directions. It can be further studied for its potential applications in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. This compound can also be investigated for its potential applications in the treatment of depression and other mood disorders. Furthermore, this compound can be further optimized for its therapeutic efficacy and safety profiles, which can improve its potential as a drug candidate.
Conclusion:
In conclusion, this compound is a promising compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. It exhibits potent inhibitory activity against various enzymes and has potential applications in the treatment of neurodegenerative disorders and mood disorders. However, further studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and potential future directions.
Synthesis Methods
The synthesis of N-(4-methoxyphenyl)-1-[2-(trifluoromethyl)benzoyl]-3-piperidinamine involves the reaction of 4-methoxyaniline with 2-(trifluoromethyl)benzoyl chloride, followed by the addition of piperidine. This reaction results in the formation of this compound, which can be further purified using various techniques such as column chromatography, recrystallization, and HPLC.
Scientific Research Applications
N-(4-methoxyphenyl)-1-[2-(trifluoromethyl)benzoyl]-3-piperidinamine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. This compound has also been investigated for its antitumor activity, with promising results in vitro. Furthermore, this compound has been shown to exhibit neuroprotective effects and has potential applications in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.
Properties
IUPAC Name |
[3-(4-methoxyanilino)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21F3N2O2/c1-27-16-10-8-14(9-11-16)24-15-5-4-12-25(13-15)19(26)17-6-2-3-7-18(17)20(21,22)23/h2-3,6-11,15,24H,4-5,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJWSWRJWIPXLHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC2CCCN(C2)C(=O)C3=CC=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.